Cas no 159903-53-4 (Samaderine Y)

• Product Name: Samaderine Y
• CAS No: 159903-53-4
• MF: C₂₀H₂₆O₇
• MW: 378.416246891022
• CID: 196901
• Update Time: 2024-03-01

Samaderine Y Chemical and Physical Properties

Names and Identifiers

• Picras-3-ene-2,16-dione,13,20-epoxy-1,11,12-trihydroxy-, (1b,11b,12a)-
• (-)-SamaderineY
• Ailanquassin B
• Samaderin Y
• Samaderine Y
• (-)-samaderine Y
• Q27134691

• Inchi： 1S/C20H26O7/c1-8-4-10(21)16(24)18(2)9(8)5-12-20-7-26-19(3,11(20)6-13(22)27-12)17(25)14(23)15(18)20/h4,9,11-12,14-17,23-25H,5-7H2,1-3H3/t9-,11-,12+,14+,15+,16+,17-,18-,19-,20+/m0/s1
• InChI Key： RIJRPXOHKGHZPR-SEAJDPHJSA-N
• SMILES： O1C[C@@]23[C@H]4C[C@H]5C(C)=CC([C@H]([C@]5(C)[C@H]2[C@H]([C@@H]([C@]1(C)[C@@H]3CC(=O)O4)O)O)O)=O

Computed Properties

• Exact Mass: 378.168
• Monoisotopic Mass: 378.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 0
• Complexity: 776
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113
• XLogP3: -0.106

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quassinoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Quassinoids